Cas no 134678-17-4 (Lamivudine)
Lamivudine is a nucleoside reverse transcriptase inhibitor (NRTI) displaying potent antiretroviral activity against HIV-1 and HBV viruses. Its key advantages include high bioavailability, broad-spectrum efficacy, and favorable pharmacokinetic profile, enabling once-daily dosing with minimal side effects. It is often used in combination therapy for the treatment of HIV infection and chronic hepatitis B.
Lamivudine structure
Product Name:Lamivudine
CAS No:134678-17-4
MF:C8H11N3O3S
MW:229.256240129471
MDL:MFCD00869739
CID:64323
PubChem ID:60825
Update Time:2025-09-02
Lamivudine Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one
- (2r-cis)-4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1h)-pyrimidinone
- 3TC
- 3'-THIA-2',3'-DIDEOXYCYTIDINE
- 4-AMINO-1-((2R,5S)-2-HYDROXYMETHYL-[1,3]OXATHIOLAN-5-YL)-1H-PYRIMIDIN-2-ONE
- (-)-BCH-189
- (-)-BETA-L-2',3'-DIDEOXY-3'-THIACYTIDINE
- (-)-B-L-2',3'-DIDEOXY-3'-THIACYTIDINE
- (-)-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cystosine
- (-)-2¢
- (-)NGPB-21
- (2R-cis)-4-amino-1-
- ,3¢
- 2(1H)-Pyrimidinone,4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-,(2R-cis)-
- 3'-thia-2',3'-dideoxcytidine
- -deoxy-3¢
- Epivir
- GR109714X
- -thia-2¢
- LAMIVUDINE
- Epivir-HBV
- 2(1H)-Pyrimidinone, 4-amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-
- Lamivudine ( 3TC,Epivir-HBV,Epivir®,Heptovir®, Zeffix®)
- (-)-1-[(2R,5S)-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
- 2',3'-Dideoxy-3'-thiacytidine
- 3&L-SddC
- cent
- Hepitec
- Heptivir
- Heptovir
- LaMivudine Resolution Mixture A
- Zeffix
- Zefix
- 2′,3′-Dideoxy-3′-thiacytidine
- 2'-Deoxy-3'-thiacytidine
- [ "" ]
- Heptodin
- CIS-LAMIVUDINE
- (-)-2'-Deoxy-3'-thiacytidine
- Lamivudine [USAN:BAN:INN]
- beta-L-3'-Thia-2',3'-dideoxycytidine
- beta-L-2',3'-Dideoxy-3'-thiacytidine
- GR 109714X
- 4-amino-1-[(2R,5S)-2-(hydroxyme
- BCH-189
- 2(1H)-Pyrimidinone, 4-amino-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-
- Lamivudine teva
- LAMIVUDINE [EP IMPURITY]
- Lamivudine- Bio-X
- 4-amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-Oxathiolan-5-yl]-(1H)-pyrimidin-2-one
- BCH 189
- LAMIVUDINE COMPONENT OF TRIZIVIR
- J-700183
- LAMIVUDINE COMPONENT OF TEMIXYS
- 3TC and NV-01
- L0217
- Lamivudine (EPIVIR)
- EN300-123034
- JTEGQNOMFQHVDC-NKWVEPMBSA-N
- LAMIVUDINE [USP-RS]
- Lamivudine [USAN:USP:INN:BAN]
- (+/-) (Cis)-1-[2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
- 4-amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2(1H)-one
- Q422631
- 2(1H)-Pyrimidinone, 4-amino-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2R-cis)-
- SR-01000759420
- (+/-)-3TC
- (+/-)-(cis)-4-Amino-1-(2-hydroxymethyl-1,3-oxathiolan-5-yl)-(1H)-pyrimidin-2-one
- 136891-12-8
- LAMIVUDINE [USP MONOGRAPH]
- MLS001424097
- Lamivudine for system suitability 1, European Pharmacopoeia (EP) Reference Standard
- lamivudine & TNF-alpha & IFN-gamma
- Lamivudine 100 microg/mL in Acetonitrile:Water
- 4-AMINO-1-((2R,5S)-2-(HYDROXYMETHYL)-1,3-OXATHIOLAN-5-YL)PYRIMIDIN-2(1H)-ONE [WHO-IP]
- SMR000466319
- BCH 189, (-)-
- LAMIVUDINE COMPONENT OF DUTREBIS
- Epivir (TN)
- EPZICOM COMPONENT LAMIVUDINE
- P17147
- GG-714
- NSC620753
- .beta.-L-(-)-2',3'-dideoxy-3'-thiacytidine & Sho-Saiko-To
- NC00234
- LAMIVUDINE/ZIDOVUDINE TEVA COMPONENT LAMIVUDINE
- MFCD00869739
- Lamivir
- Lamivudine, 1.0 mg/mL in methanol, certified reference material
- Lamivudine, European Pharmacopoeia (EP) Reference Standard
- MLS000759424
- 4-Amino-1-(cis-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one
- LAMIVUDINE [INN]
- HMS3713C16
- NCGC00159341-20
- (+/-)-SddC
- AKOS015854841
- COMBIVIR COMPONENT LAMIVUDINE
- GTPL12673
- CCRIS 9274
- (-)-BCH189
- 4-AMINO-1-[(2R,5S)-2-(HYDROXYMETHYL)-1,3-OXATHIOLAN-5-YL]-1,2-DIHYDROPYRIMIDIN-2-ONE
- LAMIVUDINE [VANDF]
- CCG-100984
- AB00639995-06
- NCGC00159341-18
- Lamivudine, United States Pharmacopeia (USP) Reference Standard
- SR-01000759420-5
- (+/-)-BCH-189
- LAMIVUDINE [EMA EPAR]
- LAMIVUDINE COMPONENT OF EPZICOM
- DB00709
- LAMIVUDINE [WHO-DD]
- NSC-760061
- (-)-(2'R,5'S)-1-[2'-Hydroxymethyl-5'-(1,3-oxathiolanyl)]cytosine
- MFCD00870542
- C07065
- VIROLAM
- (-)-BCH 189
- DELSTRIGO COMPONENT LAMIVUDINE
- LAMIVUDINE [MART.]
- NCGC00159341-05
- BL164607
- (-)-SddC
- CHEBI:63577
- Lamivudine, British Pharmacopoeia (BP) Reference Standard
- LAMIVUDINUM [WHO-IP LATIN]
- AMY384
- HHA & Lamivudine
- 4-amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2-one
- BIDD:GT0033
- HMS2051D21
- LAMIVUDINE COMPONENT OF DELSTRIGO
- (-)-1-((2R,5S)-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl)cytosine
- TRIZIVIR COMPONENT LAMIVUDINE
- 2(1H)-Pyrimidinone, 4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl], (-)(2R,5S) & Hippeastrum hybrid agglutinin( HHA)
- HMS3259F08
- MLS006011910
- LAMIVUDINE [MI]
- TRIUMEQ COMPONENT LAMIVUDINE
- Q-201275
- (2R,5S)-1-[2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
- 1117764-41-6
- Lamivudine & GNA
- AC-1416
- UNII-2T8Q726O95
- KS-1073
- BCH189
- NC00705
- AKOS005622556
- GR-109714X
- rac-cis-Lamivudine ((2RS,5SR)-Lamivudine)
- AB00639995-08
- Z1509637175
- 4-Amino-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-2(1H)-pyrimidinone
- AB00639995_09
- Lamivudine, >=98% (HPLC), powder
- NS00007004
- 4-amino-1-[(2R,5S)-2-(hydroxymethyl)-[1,3]-oxathiolan-5-yl]-(1H)-pyrimidin-2-one
- CPD000466319
- Lamivudine, Pharmaceutical Secondary Standard; Certified Reference Material
- cis(+/-)-4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone
- BCH-790
- CHEMBL141
- LAMIVUDINE [EP MONOGRAPH]
- 4-AMINO-1-[(2R,5S)-2-(HYDROXYMETHYL)-1,3-OXATHIOLAN-5-YL]-2(1H)-PYRIMIDINONE
- LAMIVUDINE [HSDB]
- 134678-17-4
- LAMIVUDINE COMPONENT OF LAMIVUDINE/ZIDOVUDINE TEVA
- 2(1H)-Pyrimidinone, 4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl], (-)(2R,5S) & Galanthus Nivalis Agglutinin (GNA)
- HHA & 3TC
- LAMIVUDINE COMPONENT OF COMBIVIR
- 3TC & GNA
- HSDB 7155
- Lamivudine for system suitability 2, European Pharmacopoeia (EP) Reference Standard
- NCGC00159341-04
- Epivir(TM)
- s1706
- SW197614-3
- DRG-0126
- 2T8Q726O95
- LAMIVUDINE [WHO-IP]
- TEMIXYS COMPONENT LAMIVUDINE
- NSC 760061
- LAMIVUDINE [USAN]
- LAMIVUDINE COMPONENT OF TRIUMEQ
- HY-B0250
- D00353
- DTXSID7023194
- LAMIVUDINE TEVA PHARMA B.V.
- KIVEXA COMPONENT LAMIVUDINE
- 3TC & SST
- SCHEMBL109675
- Lamivudine (JAN/USP/INN)
- Lamivudinum
- DTHC
- LAMIVUDINE [JAN]
- BDBM50366817
- LAMIVUDINE [ORANGE BOOK]
- 2(1H)-Pyrimidinone, 4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl], (+/-) (Cis)
- TELURA COMPONENT OF LAMIVUDINE
- EMTRICITABINE IMPURITY C [WHO-IP]
- (-)-L-2',3'-DIDEOXY-3'-THIACYTIDINE; LAMIVUDINE; EPIVIR
- STK801940
- 2(1H)-Pyrimidinone,4-amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, rel-
- BRD-K02992638-001-11-8
- BBL033871
- Lamivudine
-
- MDL: MFCD00869739
- Inchi: 1S/C8H11N3O3S/c9-5-1-2-11(8(13)10-5)6-4-15-7(3-12)14-6/h1-2,6-7,12H,3-4H2,(H2,9,10,13)/t6-,7+/m0/s1
- InChI Key: JTEGQNOMFQHVDC-NKWVEPMBSA-N
- SMILES: S1[C@H](CO)O[C@@H](C1)N1C(N=C(C=C1)N)=O
- BRN: 5480511
Computed Properties
- Exact Mass: 229.05200
- Monoisotopic Mass: 229.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: -0.9
- Topological Polar Surface Area: 113
Experimental Properties
- Color/Form: Powder
- Density: 1.7±0.1 g/cm3
- Melting Point: 175.0 to 179.0 deg-C
- Boiling Point: 475.4°C at 760 mmHg
- Flash Point: 9℃
- Refractive Index: -142 ° (C=1, MeOH)
- Solubility: water: soluble10mg/mL, clear
- PSA: 115.67000
- LogP: -0.01290
- Merck: 5352
- Specific Rotation: -148° - -137° (c=1,MeOH)
- Color/Form: 1.0 mg/mL in methanol
- Solubility: Soluble in water
- Vapor Pressure: 0.0±2.7 mmHg at 25°C
Lamivudine Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H373
- Warning Statement: P260-P314-P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 63
- Safety Instruction: 26-36
- RTECS:UW7361333
- Storage Condition:2-8°C
Lamivudine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2938901000Overview:
HS: 2938901000. Zidovudine\Lamivudine\Stavudine\Didanosine and its salt. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. Minimum tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, source
Summary:
HS: 2938901000. 4-amino-1-((2r,5s)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1h)-one. VAT:17.0%. tax rebate rate:13.0%. supervision conditions:None. MFN tarrif:6.5%. general tariff:20.0%
Lamivudine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80059-5mg |
Lamivudine |
134678-17-4 | 98.0% | 5mg |
¥100 | 2021-05-07 | |
| MedChemExpress | HY-B0250-10mM*1mLinDMSO |
Lamivudine |
134678-17-4 | ≥98.0% | 10mM*1mLinDMSO |
¥858 | 2022-05-18 | |
| MedChemExpress | HY-B0250-100mg |
Lamivudine |
134678-17-4 | 99.85% | 100mg |
¥780 | 2024-04-20 | |
| MedChemExpress | HY-B0250-500mg |
Lamivudine |
134678-17-4 | 99.85% | 500mg |
¥1980 | 2024-04-20 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | L0217-1G |
Lamivudine |
134678-17-4 | >98.0%(T)(HPLC) | 1g |
¥990.00 | 2024-04-17 | |
| Fluorochem | 227713-1g |
4-Amino-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one |
134678-17-4 | 95% | 1g |
£10.00 | 2022-02-28 | |
| Fluorochem | 227713-5g |
4-Amino-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one |
134678-17-4 | 95% | 5g |
£18.00 | 2022-02-28 | |
| Fluorochem | 227713-10g |
4-Amino-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one |
134678-17-4 | 95% | 10g |
£26.00 | 2022-02-28 | |
| Fluorochem | 227713-25g |
4-Amino-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one |
134678-17-4 | 95% | 25g |
£52.00 | 2022-02-28 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | S17122-1g |
Epivir-HBV |
134678-17-4 | BR,98% | 1g |
¥90.00 | 2021-09-02 |
Lamivudine Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:134678-17-4)Lamivudine
Order Number:LE12518;LE27065669
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:07
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:134678-17-4)Lamivudine
Order Number:sfd3139
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
NewCan Biotech Limited
Gold Member
(CAS:134678-17-4)Lamivudine
Order Number:NC9313
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:15
Price ($):Price inquiry
Email:sales@newcanbio.com
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
(CAS:134678-17-4)Lamivudine
Order Number:LE044
Stock Status:in Stock
Quantity:5KG/1KG/25KG/100KG
Purity:99% HPLC
Pricing Information Last Updated:Thursday, 14 August 2025 14:44
Price ($):negotiated
Email:617971708@qq.com
Lamivudine Related Literature
-
Felipe Terra Martins,Rodrigo S. Corrêa,Alzir Azevedo Batista,Javier Ellena CrystEngComm 2014 16 7013
-
Cameron Capeletti da Silva,Felipe Terra Martins CrystEngComm 2016 18 8115
-
Cameron Capeletti da Silva,Ana K. Valdo,José Ant?nio do Nascimento Neto,Leandro Ribeiro,Ariel M. Sarotti,Felipe Terra Martins CrystEngComm 2018 20 3049
-
Cameron Capeletti da Silva,Marilia de Lima Cirqueira,Felipe Terra Martins CrystEngComm 2013 15 6311
-
Cameron Capeletti da Silva,Marilia de Lima Cirqueira,Felipe Terra Martins CrystEngComm 2013 15 6311
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